Cas no 35025-24-2 ((R)-1-Ferrocenylethanol)

• Product Name: (R)-1-Ferrocenylethanol
• CAS No: 35025-24-2
• CID: 89120
• Update Time: 2025-06-13

(R)-1-Ferrocenylethanol Chemical and Physical Properties

Names and Identifiers

• (R)-1-Ferrocenylethanol
• 1-cyclopenta-2,4-dienyl-[2-(1-hydroxyethyl)-1-cyclopenta-2,4-dienyl]iron
• (R)-(1-Hydroxyethyl)ferrocene
• (2-(1-hydroxyethyl)-[1,1,-bi(cyclopentane)]-2,2,,4,4,-tetraen-1-yl)iron
• (R)-1-Ferrocenylethanol,99%e.e.
• (-)-1-Ferrocenylethanol

• MDL： MFCD01074665
• Inchi： 1S/C7H5O.C5.Fe/c1-6(8)7-4-2-3-5-7;1-2-4-5-3-1;/h6,8H,1H3;;/q2*-1;+2/t6-;;/m1../s1
• InChI Key： OATGCGMWYIPHOI-QYCVXMPOSA-N
• SMILES： [C@@H]([C-]12C3=C4C5=C1[Fe+2]16782345C2=C1C6=C7[C-]82)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• Color/Form: solid
• Density: No data available
• Melting Point: 77-79°C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 20.23000
• LogP: 1.79150
• Solubility: Insoluble
• Vapor Pressure: No data available

(R)-1-Ferrocenylethanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on (R)-1-Ferrocenylethanol

Recent Advances in the Study of (R)-1-Ferrocenylethanol (CAS: 35025-24-2) in Chemical Biology and Pharmaceutical Research

The compound (R)-1-Ferrocenylethanol (CAS: 35025-24-2) has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. This chiral ferrocene derivative exhibits remarkable stability and redox activity, making it a promising candidate for catalysis, drug development, and material science. Recent studies have focused on its synthesis, enantioselective applications, and biological activity, shedding light on its multifaceted utility in interdisciplinary research.

A 2023 study published in the Journal of Organometallic Chemistry explored the asymmetric synthesis of (R)-1-Ferrocenylethanol using novel chiral catalysts. The researchers achieved an impressive enantiomeric excess (ee) of 98% through a ligand-accelerated catalysis approach, significantly improving upon previous methods. This advancement is critical for producing high-purity (R)-1-Ferrocenylethanol for pharmaceutical applications where stereochemistry plays a crucial role in biological activity.

In pharmaceutical research, (R)-1-Ferrocenylethanol has shown potential as a building block for antimalarial agents. A recent Nature Communications paper (2024) demonstrated its incorporation into hybrid molecules that exhibit dual activity against both Plasmodium falciparum and artemisinin-resistant strains. The ferrocene moiety's redox properties were found to enhance the compound's ability to generate reactive oxygen species within malaria parasites, while the chiral alcohol group contributed to target specificity.

Material science applications have also benefited from research on (R)-1-Ferrocenylethanol. A 2024 study in Advanced Materials reported its use in constructing chiral molecular rotors for nanoscale devices. The researchers utilized the compound's rigid yet tunable structure to create supramolecular assemblies with controllable rotational dynamics, opening new possibilities for molecular machines and sensors.

From a biological perspective, investigations into the cellular uptake and metabolism of (R)-1-Ferrocenylethanol have provided valuable insights. A 2023 Chemical Biology study revealed that the compound undergoes selective oxidation in cancer cells, suggesting potential applications in targeted therapies. The research team observed that the (R)-enantiomer showed significantly different cellular processing compared to its (S)-counterpart, highlighting the importance of stereochemistry in biological systems.

Ongoing clinical research is exploring the safety profile of (R)-1-Ferrocenylethanol derivatives. Preliminary results from phase I trials (2024) indicate good tolerability of ferrocene-containing compounds in humans, with pharmacokinetic studies showing predictable metabolism pathways. These findings support further development of (R)-1-Ferrocenylethanol-based therapeutics.

Future research directions for (R)-1-Ferrocenylethanol include exploring its potential in combination therapies, particularly with existing anticancer and antimicrobial agents. Additionally, computational studies are underway to predict novel derivatives with enhanced activity and selectivity. The compound's versatility ensures it will remain a focus of chemical biology and pharmaceutical research in the coming years.